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Compound of Interest

Compound Name: 4'-Bromochalcone

Cat. No.: B3021037

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of 4'-Bromochalcone in a laboratory setting. The information is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
laboratory practices.

Chemical and Physical Properties

The following table summarizes key quantitative data for 4'-Bromochalcone.

Property Value Citations
Molecular Formula C15H11BrO [1][2]
Molecular Weight 287.15 - 287.16 g/mol [1112]
Melting Point 98 -105°C [2]
Appearance Pale yellow crystalline solid [2]

Operational Plan: Safe Handling Protocol

Proper handling of 4'-Bromochalcone is critical to minimize exposure and ensure a safe
laboratory environment. This protocol outlines the necessary steps for preparation, handling,
and post-handling procedures.
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Engineering Controls and Preparation

o Ventilation: Always handle 4'-Bromochalcone in a well-ventilated area. Use a chemical
fume hood with appropriate exhaust ventilation, especially at places where dust may be
formed.[1]

o Emergency Equipment: Ensure that an eye wash station and a safety shower are readily
accessible in the immediate work area.

o Pre-Handling Check: Before starting any work, read and understand the Safety Data Sheet
(SDS).[3] Ensure all necessary personal protective equipment is available and in good
condition.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against chemical exposure.[4] The
following PPE is mandatory when handling 4'-Bromochalcone:
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PPE Category Specification Citations

Use chemical safety goggles
and a face shield. Equipment

Eye and Face Protection must be approved under [1]
government standards such as
NIOSH (US) or EN 166 (EU).

Wear chemical-resistant
gloves. Gloves must be
inspected for any damage
Hand Protection before use. Use proper glove [1]
removal technique (without
touching the glove's outer

surface) to avoid skin contact.

Alab coat is required. For
tasks with a higher risk of

Body Protection exposure, a complete [1114]
chemical-resistant suit should

be worn.

If there is a risk of dust
) ) formation or if ventilation is
Respiratory Protection ) [5]
inadequate, wear a NIOSH-

certified respirator.

Handling Procedure

o Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

e Prevent Dust Formation: Handle the solid carefully to prevent the formation of dust and
aerosols.[1] Do not perform actions like dry sweeping of spilled solid.

e Weighing: If weighing the solid, do so within a chemical fume hood or a ventilated balance
enclosure.

o Post-Handling: After handling, wash hands thoroughly with soap and water, especially before
breaks and at the end of the workday.[1]
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Disposal Plan: Waste Management Protocol

Proper disposal of 4'-Bromochalcone and associated contaminated materials is essential to
prevent environmental harm and ensure regulatory compliance.

Waste Segregation

» Halogenated Organic Waste: As 4'-Bromochalcone is a halogenated organic compound, all
waste containing this chemical must be segregated into a clearly labeled "Halogenated
Organic Waste" container.[6]

e Solid vs. Liquid Waste: Use separate, designated containers for solid waste (e.g., excess 4'-
Bromochalcone, contaminated filter paper) and liquid waste (e.g., solutions containing 4'-
Bromochalcone).

Waste Collection and Storage

o Containers: Use suitable, closed, and properly labeled containers for waste collection.[1]

o Spill Cleanup: In case of a spill, sweep up the solid material without creating dust and place
it into a designated, sealed container for disposal.[1]

o Storage: Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials, pending disposal.

Disposal Procedure

» Professional Disposal: Arrange for the disposal of surplus and non-recyclable 4'-
Bromochalcone through a licensed professional waste disposal service.[1] Do not dispose
of this chemical down the drain or in regular trash.

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in
accordance with applicable laboratory and local regulations.[1] Contaminated lab coats
should be professionally laundered or disposed of as hazardous waste.

o Empty Containers: Rinse empty containers thoroughly and dispose of them according to
institutional and local guidelines.
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Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling and disposal of 4'-
Bromochalcone.

Caption: Workflow for Safe Handling of 4'-Bromochalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-4-bromochalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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